2-Methoxy-4-(6-nitro-1H-benzo[D]imidazol-2-YL)phenol

• IUPAC Name: 2-methoxy-4-(6-nitro-1H-benzimidazol-2-yl)phenol
• InChI: InChI=1S/C14H11N3O4/c1-21-13-6-8(2-5-12(13)18)14-15-10-4-3-9(17(19)20)7-11(10)16-14/h2-7,18H,1H3,(H,15,16)
• InChI Key: LSNPOGOZVAHETR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its broad range of biological activities.

Synthesis Analysis

Benzimidazole and its derivatives can be synthesized through several methods. One common method involves the condensation of o-phenylenediamine with a carboxylic acid. Other methods involve cyclization and rearrangement reactions.

Molecular Structure Analysis

The benzimidazole structure consists of a fusion of a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is referred to as a pyrrole-type nitrogen.

Chemical Reactions Analysis

Benzimidazole compounds can undergo various chemical reactions, including nucleophilic substitution reactions. The type and position of substituents on the benzimidazole ring can significantly influence the reactivity and the type of reactions these compounds can undergo.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of benzimidazole derivatives can vary significantly depending on their substituents.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their chemical structure and the type of biological activity they exhibit. For example, some benzimidazole derivatives show antimicrobial activity, and their mechanism of action often involves inhibition of certain enzymes or disruption of biological pathways in the microorganisms.

Future Directions

Benzimidazole and its derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on the synthesis of new benzimidazole derivatives and the exploration of their potential therapeutic applications.